Cas no 104012-37-5 (Tussilagone)

TUSSILAGONE, the main active ingredient of Tussilago farfara, has anti-inflammatory effects TUSSILAGONE ameliorates the inflammatory response of dextran sulfate sodium induced colitis in mice Conclusion: TUSSILAGONE can inhibit the inflammatory response and improve the survival rate of mice with sepsis caused by cecal ligation and puncture

Tussilagone structure

Product Name:Tussilagone

CAS No:104012-37-5

Molecular Formula:C₂₃H₃₄O₅

Molecular Weight:390.5131

CID:142795

PubChem ID:13919185

Tussilagone Properties

Names and Identifiers

- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-ylester, (2E)-
- [(1R,3aR,5R,7S,7aS)-1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene...
- 2-Pentenoic acid,3-methyl-,(1S,3aR,5R,7S,7aS)-1-[(1R)-1-(acetyloxy)ethyl]octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-ind
- Tussilagone
- L 652469
- Tussilagone, 98%, from Farfarae Flos
- [(1R,5R,7S)-1-(1-Acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-
- [(1S,3Ar,5R,7S,7aS)-1-[(1R)-1-acetyloxyethyl]-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- [1-(1-acetyloxyethyl)-4-methylidene-2-oxo-7-propan-2-yl-3,3a,5,6,7,7a-hexahydro-1H-inden-5-yl] (E)-3-methylpent-2-enoate
- L-652469
- HY-N1388
- DTXSID801318139
- 2-PENTENOIC ACID, 3-METHYL-, 1-(1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (1S-(1.ALPHA.(S*),3A.BETA.,5.BETA.(E),7.ALPHA.,7A.ALPHA.))-
- 2-PENTENOIC ACID, 3-METHYL-, (1S,3AR,5R,7S,7AS)-1-((1R)-1-(ACETYLOXY)ETHYL)OCTAHYDRO-4-METHYLENE-7-(1-METHYLETHYL)-2-OXO-1H-INDEN-5-YL ESTER, (2E)-
- AC-34378
- Q27271803
- CS-0016808
- AKOS040759061
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1-alpha(S*),3a-beta,5-beta(E),7-alpha,7a-alpha))-
- 104012-37-5
- 95N0GBB2SX
- CCG-268534
- (7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- 2-Pentenoic acid, 3-methyl-, 1-(1-(acetyloxy)ethyl)octahydro-4-methylene-7-(1-methylethyl)-2-oxo-1H-inden-5-yl ester, (1S-(1alpha(S*),3abeta,5beta(E),7alpha,7aalpha))-
- UNII-95N0GBB2SX
- oplopanone, (7R,14R)-14-acetoxy-7-((2E)-3'-methylpent-2'-enoyloxy)-
- S9180
- MS-26511
- 1ST159651
- Tussilagone(7R,14R)-14-Acetoxy-7-((2'E)-3'-methylpent-2'-enoyloxy)-oplopanone
- DA-68420
- +Expand
- MDL： MFCD01709134
- InChIKey： CFUPNMDNSQIWBB-UKTHLTGXSA-N
- Inchi： 1S/C23H34O5/c1-8-13(4)9-21(26)28-20-11-17(12(2)3)23-18(14(20)5)10-19(25)22(23)15(6)27-16(7)24/h9,12,15,17-18,20,22-23H,5,8,10-11H2,1-4,6-7H3/b13-9+
- SMILES： O(C(/C(/[H])=C(\C([H])([H])[H])/C([H])([H])C([H])([H])[H])=O)C1([H])C(=C([H])[H])C2([H])C([H])([H])C(C([H])(C([H])(C([H])([H])[H])OC(C([H])([H])[H])=O)C2([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H])=O

Computed Properties

Exact Mass: 390.240624g/mol
Surface Charge: 0
XLogP3: 4.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 390.240624g/mol
Monoisotopic Mass: 390.240624g/mol
Topological Polar Surface Area: 69.7Å²
Heavy Atom Count: 28
Complexity: 675
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 3
Surface Charge: 0
Molecular Weight: 390.5

Experimental Properties

LogP: 4.25960
PSA: 69.67000
Refractive Index: 1.501
Boiling Point: 471.3±35.0 °C at 760 mmHg
Melting Point: 100-101°C
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 200.7±26.0 °C
Solubility: Insuluble (8.2E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),

Tussilagone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008ZAM-1mg	Tussilagone	104012-37-5	99%	1mg	$128.00
A2B Chem LLC	AE18190-1mg	Tussilagone	104012-37-5	98%	1mg	$111.00	2024-04-20
Ambeed	A108103-250mg	(1S,3aR,5R,7S,7aS)-1-((R)-1-Acetoxyethyl)-7-isopropyl-4-methylene-2-oxooctahydro-1H-inden-5-yl (E)-3-methylpent-2-enoate	104012-37-5	98+%	250mg	$411.0	2024-06-02
ChemFaces	CFN90629-20mg	Tussilagone	104012-37-5	>=98%	20mg	$148
Chengdu Biopurify Phytochemicals Ltd	BP1419-100mg	Tussilagone	104012-37-5	98%	100mg	$190	2023-09-20
MedChemExpress	HY-N1388-5mg	Tussilagone	104012-37-5	99.46%	5mg	￥1380	2024-07-19
PhytoLab	83299-50mg	Tussilagone	104012-37-5	≥ 95.0 %	50mg	€1003.5
S e l l e c k ZHONG GUO	S9180-1mg	Tussilagone	104012-37-5	99.59%	1mg	¥1286.2	2023-09-15
TargetMol Chemicals	T6S1027-1 mg	Tussilagone	104012-37-5	98.17%	1mg	￥ 598
TRC	T218760-1mg	Tussilagone	104012-37-5		1mg	$ 105.00	2022-06-03

Tussilagone Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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3. Hexacyclic lactam building blocks for highly efficient polymer solar cells†

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6. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

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8. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

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10. New aspects of infrared spectrometry

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